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Compound of Interest

Compound Name: Pyridin-3-yl dimethylcarbamate

Cat. No.: B1207776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyridin-3-yl dimethylcarbamate, also known as Norpyridostigmine, is a carbamate ester of 3-

hydroxypyridine. While its structural similarity to compounds with known biological activity has

prompted interest in its potential therapeutic applications, its primary and most well-

documented role is as a registered impurity of Pyridostigmine (specifically, Pyridostigmine

Related Compound A). This document provides a summary of the current understanding of

Pyridin-3-yl dimethylcarbamate for in vitro and in vivo studies, including its known

applications, theoretical considerations for future research, and general handling protocols.

Physicochemical Properties
A summary of the key physicochemical properties of Pyridin-3-yl dimethylcarbamate is

presented in the table below.
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Property Value Reference

Molecular Formula C₈H₁₀N₂O₂

Molecular Weight 166.18 g/mol [1]

CAS Number 51581-32-9 [2]

Appearance Liquid

Boiling Point 258°C at 760 mmHg

Density 1.153 g/cm³

Flash Point 109.8°C

Applications in In Vitro and In Vivo Studies
Reference Standard for Pyridostigmine Impurity
Analysis
The most established application of Pyridin-3-yl dimethylcarbamate is as a certified

reference material for the identification and quantification of impurities in drug formulations of

Pyridostigmine. Pyridostigmine is a cholinesterase inhibitor used in the treatment of myasthenia

gravis.

Experimental Workflow: Quality Control of Pyridostigmine
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Caption: Workflow for the use of Pyridin-3-yl dimethylcarbamate as a reference standard.

Potential as an Indoleamine 2,3-dioxygenase 1 (IDO1)
Inhibitor
Some sources suggest that Pyridin-3-yl dimethylcarbamate may act as an inhibitor of

Indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme implicated in the immune escape of tumors.

[3] IDO1 achieves this by catabolizing the essential amino acid tryptophan, leading to an

immunosuppressive tumor microenvironment. Inhibition of IDO1 is a promising strategy in

cancer immunotherapy.

However, to date, there is a lack of published, peer-reviewed studies that provide quantitative

data (e.g., IC₅₀ values) or detailed protocols for the use of Pyridin-3-yl dimethylcarbamate as

an IDO1 inhibitor.

Theoretical Signaling Pathway: IDO1 Inhibition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1207776?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207776?utm_src=pdf-body
https://www.benchchem.com/product/b1207776?utm_src=pdf-body
https://www.smolecule.com/products/s577251
https://www.benchchem.com/product/b1207776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tryptophan

Indoleamine 2,3-dioxygenase 1 (IDO1)

Kynurenine

T-cell Suppression

Pyridin-3-yl dimethylcarbamate

Potential Inhibition

Click to download full resolution via product page

Caption: Theoretical inhibition of the IDO1 pathway by Pyridin-3-yl dimethylcarbamate.

Cholinesterase Inhibition: A Note of Clarification
Given its structural relationship to pyridostigmine, a known cholinesterase inhibitor, Pyridin-3-
yl dimethylcarbamate has been considered in the context of Alzheimer's disease research,

which often targets cholinesterases. However, studies investigating novel pyridine-based

carbamates as cholinesterase inhibitors have focused on different derivatives. For instance,

compounds with a linker between the pyridine and carbamate moieties have shown activity, but

Pyridin-3-yl dimethylcarbamate itself has not been identified as a potent cholinesterase

inhibitor in the reviewed literature. Therefore, its utility in this area remains speculative.

Experimental Protocols
Due to the limited availability of specific experimental data for the biological activities of

Pyridin-3-yl dimethylcarbamate, this section provides a general protocol for its handling and

preparation for in vitro screening assays.

General Protocol for Preparation of Stock Solutions
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Materials:

Pyridin-3-yl dimethylcarbamate

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a

lab coat, safety glasses, and gloves. Handle the compound in a well-ventilated area or a

chemical fume hood.

Preparation of a 10 mM Stock Solution:

1. Calculate the mass of Pyridin-3-yl dimethylcarbamate required to prepare the desired

volume of a 10 mM stock solution (Molecular Weight = 166.18 g/mol ). For 1 ml of a 10

mM stock, 0.16618 mg of the compound is needed.

2. Weigh the required amount of Pyridin-3-yl dimethylcarbamate and place it in a sterile

microcentrifuge tube.

3. Add the calculated volume of DMSO to the tube.

4. Vortex the tube until the compound is completely dissolved.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

In Vitro Screening (General Workflow)
The following diagram outlines a general workflow for screening Pyridin-3-yl
dimethylcarbamate in a cell-based in vitro assay.
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Caption: General workflow for in vitro screening of Pyridin-3-yl dimethylcarbamate.

Conclusion
Pyridin-3-yl dimethylcarbamate is a compound with limited but important applications in its

current state of research. Its primary role as a reference standard for pyridostigmine is well-

established. While its potential as an IDO1 inhibitor presents an interesting avenue for future

investigation, there is a clear need for foundational research to quantify its activity and

elucidate its mechanism of action before detailed protocols for in vitro and in vivo studies can

be developed. Researchers interested in this compound should focus on generating this initial

data to validate its potential therapeutic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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